Cas no 919784-56-8 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester)
919784-56-8 structure
Product Name:Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
CAS No:919784-56-8
MF:C20H22O4
MW:326.386286258698
CID:761233
PubChem ID:53629659
Update Time:2025-04-19
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
- 3-Benzyloxy-5-cyclopentyloxy-benzoic acid methyl ester
- methyl 3-cyclopentyloxy-5-phenylmethoxybenzoate
- SCHEMBL1427650
- 919784-56-8
- DTXSID90705517
- Methyl 3-(benzyloxy)-5-(cyclopentyloxy)benzoate
- Methyl 3-(cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoate
- ZECYILYXIMQXQJ-UHFFFAOYSA-N
-
- Inchi: 1S/C20H22O4/c1-22-20(21)16-11-18(23-14-15-7-3-2-4-8-15)13-19(12-16)24-17-9-5-6-10-17/h2-4,7-8,11-13,17H,5-6,9-10,14H2,1H3
- InChI Key: ZECYILYXIMQXQJ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 326.15180918g/mol
- Monoisotopic Mass: 326.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 44.8Ų
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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